- New Insights into the Characterization of 'Insoluble Black HCN Polymers', Chemistry & Biodiversity, 2012, 9(1), 25-40
Cas no 2577-38-0 (2,4,7(1H,3H,8H)-Pteridinetrione)
2577-38-0 structure
Product Name:2,4,7(1H,3H,8H)-Pteridinetrione
2,4,7(1H,3H,8H)-Pteridinetrione Chemical and Physical Properties
Names and Identifiers
-
- 2,4,7(1H,3H,8H)-Pteridinetrione
- 1,8-dihydropteridine-2,4,7-trione
- 7-HYDROXYLUMAZINE
- 1H,3H,8H-pteridine-2,4,7-trione
- 1H,8H-Pteridin-2,4,7-trion
- 1H,8H-pteridine-2,4,7-trione
- 2,4,7-Pteridinetriol
- 2,7-Pteridinetriol
- 2,7-Trihydroxypteridine
- 7-Oxo-7,8-dihydro-lumazin (Isoxantho-lumazin,Violapterin)
- 7-oxo-7,8-dihydrolumazine
- 7-oxylumazine
- AC1L2PEP
- Isoxantholumazine
- Lumazine, 7-hydroxy-
- Violapterin
- UNII-3H368N1B88
- Pteridine-2,4,7(1H,3H,8H)-trione
- 3H368N1B88
- DTXSID30180440
- NSC-405591
- 2,4,6-Trihydroxypteridine
- NSC405591
- BCVUYVOMXUKYFC-UHFFFAOYSA-N
- starbld0004690
- 2,4,7-Trihydroxypteridine
- pteridine-2,4,7-triol
- SCHEMBL5443522
- 2,7(1H,3H,8H)-Pteridinetrione
- CHEBI:85515
- NSC 405591
- 1,2,3,4,7,8-hexahydropteridine-2,4,7-trione
- Q27158614
- 2577-38-0
-
- Inchi: 1S/C6H4N4O3/c11-2-1-7-3-4(8-2)9-6(13)10-5(3)12/h1H,(H3,8,9,10,11,12,13)
- InChI Key: BCVUYVOMXUKYFC-UHFFFAOYSA-N
- SMILES: O=C1C2=C(NC(C=N2)=O)NC(N1)=O
Computed Properties
- Exact Mass: 180.02842
- Monoisotopic Mass: 180.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.7A^2
- XLogP3: -1.8
Experimental Properties
- Density: 1.6010 (rough estimate)
- Boiling Point: 312.91°C (rough estimate)
- Flash Point: 402.9°C
- Refractive Index: 1.6700 (estimate)
- PSA: 99.66
2,4,7(1H,3H,8H)-Pteridinetrione Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ammonium chloride Solvents: Water ; 3 - 30 d, 38 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 24 h, 110 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 24 h, 110 °C
Reference
2,4,7(1H,3H,8H)-Pteridinetrione Preparation Products
- propanedioic acid (141-82-2)
- 2-aminobutanedioic acid (617-45-8)
- Malic acid (6915-15-7)
- Hydroxymalonic Acid (80-69-3)
- Uracil (66-22-8)
- 2,4,7(1H,3H,8H)-Pteridinetrione (2577-38-0)
- Pyrazine-2,5-diol (134434-28-9)
- 2-Aminomalonic Acid Monopotassium Salt (1068-84-4)
- Isobarbituric Acid (496-76-4)
- Urea (57-13-6)
- Hypoxanthine (68-94-0)
- 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (65-86-1)
- Adenine (73-24-5)
- Guanine (73-40-5)
- 2-hydroxyacetic acid (79-14-1)
- butanedioic acid (110-15-6)
- 5-Aminouracil (932-52-5)
- Glycine (56-40-6)
- Pyrimidine, 2,3,4,5-tetrahydro- (83921-18-0)
2,4,7(1H,3H,8H)-Pteridinetrione Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
2577-38-0 (2,4,7(1H,3H,8H)-Pteridinetrione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk